5-Ethynyl-3-methyl-1,2,4-thiadiazole

• Molecular Formula: C5H4N2S
• Molecular Weight: 124.17 g/mol
• IUPAC Name: 5-ethynyl-3-methyl-1,2,4-thiadiazole
• InChI: InChI=1S/C5H4N2S/c1-3-5-6-4(2)7-8-5/h1H,2H3
• InChI Key: XTVZKBNBPGMKLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)C#C

Description

5-Ethynyl-3-methyl-1,2,4-thiadiazole (CAS: 2098094-15-4) is a heterocyclic compound with the molecular formula C₅H₄N₂S. Its structure features a 1,2,4-thiadiazole core substituted with a methyl group at position 3 and an ethynyl (-C≡CH) group at position 5 . The ethynyl group confers unique reactivity, enabling applications in click chemistry and bioconjugation, while the methyl group enhances stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Ethynyl-3-methyl-1,2,4-thiadiazole typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of hydrazonoyl halides with potassium thiocyanate . The reaction is usually carried out in an organic solvent such as ethanol, in the presence of a base like triethylamine. The reaction conditions, including temperature and time, are optimized to achieve high yields and purity of the desired product .

Industrial Production Methods

Industrial production of 5-Ethynyl-3-methyl-1,2,4-thiadiazole may involve similar synthetic routes but on a larger scale. The process is typically optimized for cost-effectiveness and efficiency. Continuous flow reactors and automated systems may be employed to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

5-Ethynyl-3-methyl-1,2,4-thiadiazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The ethynyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

5-Ethynyl-3-methyl-1,2,4-thiadiazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated as a potential drug candidate for various diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 5-Ethynyl-3-methyl-1,2,4-thiadiazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and disrupting biological pathways. For example, it may inhibit the activity of certain kinases, leading to the suppression of cancer cell growth . The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

5-Amino-3-methyl-1,2,4-thiadiazole

• Structure: Substituted with an amino (-NH₂) group at position 5 instead of ethynyl.
• Synthesis : Prepared via oxidative cyclization of thiosemicarbazides or modified Kurzer methods .
• Properties: Higher polarity and solubility in polar solvents due to the amino group . Reactivity: Participates in diazotization and nucleophilic substitution reactions .
• Applications : Intermediate for antimicrobial agents and heterocyclic frameworks .

5-Bromo-3-methyl-1,2,4-thiadiazole

• Structure : Bromine substituent at position 5 (CAS: 54681-68-4).
• Synthesis : Halogenation of precursor thiadiazoles using brominating agents .
• Properties :
  • Higher molecular weight (C₃H₃BrN₂S) and lower solubility in aqueous media.
  • Reactivity: Bromine enables Suzuki couplings and cross-coupling reactions .
• Applications : Key substrate for synthesizing aryl- or alkyl-substituted thiadiazoles .

5-Chloro-3-ethyl-1,2,4-thiadiazole

• Structure : Chlorine at position 5 and ethyl (-CH₂CH₃) at position 3 (CAS: 101258-23-5).
• Properties: Increased hydrophobicity compared to methyl derivatives.
• Applications: Limited data, but chloro-thiadiazoles are often precursors in agrochemicals .

3-Methyl-5-phenyl-1,2,4-thiadiazole

• Structure : Phenyl ring at position 5 (CAS: 50483-77-7).
• Synthesis : Cyclocondensation of thioamides or via Pd-catalyzed couplings .
• Lower reactivity of the C5 position compared to ethynyl or amino derivatives.
• Applications : Building block for polymers and bioactive molecules .

Comparative Analysis Table

Compound	Substituents (Position)	Key Properties	Applications	References
5-Ethynyl-3-methyl-1,2,4-TDZ	Ethynyl (C5), Methyl (C3)	High reactivity (ethynyl), moderate polarity	Click chemistry, drug discovery
5-Amino-3-methyl-1,2,4-TDZ	Amino (C5), Methyl (C3)	High polarity, nucleophilic	Antimicrobial agents, heterocycles
5-Bromo-3-methyl-1,2,4-TDZ	Bromo (C5), Methyl (C3)	Halogen reactivity, low solubility	Cross-coupling reactions
5-Chloro-3-ethyl-1,2,4-TDZ	Chloro (C5), Ethyl (C3)	Hydrophobic, hazardous	Agrochemical intermediates
3-Methyl-5-phenyl-1,2,4-TDZ	Phenyl (C5), Methyl (C3)	Aromatic, stable	Polymer synthesis, bioactive molecules

Research Findings and Key Differences

Reactivity

• Ethynyl Group: Enables Huisgen cycloaddition (click chemistry), unlike amino or halogen derivatives .
• Amino vs. Halogen: Amino derivatives undergo diazotization, while bromo/chloro analogs participate in cross-couplings .

Pharmacological Potential

• Antifungal Activity : Thiadiazole-triazole hybrids (e.g., 5-cyclopropyl derivatives) show promising antifungal properties .
• Enzyme Interactions : Sodium salts of thiadiazole-triazole derivatives exhibit stronger enzyme binding than simple methyl/ethyl analogs .